Cas no 105177-98-8 (Technetium-99Tc,tris(2,4-pentanedionato-O,O')-, (OC-6-11)- (9CI))

• Product Name: Technetium-99Tc,tris(2,4-pentanedionato-O,O')-, (OC-6-11)- (9CI)
• CAS No: 105177-98-8
• MF: C₁₅H₂₁O₆Tc
• MW: 396.229902982712
• CID: 158817
• PubChem ID: 5492563
• Update Time: 2025-04-19

Technetium-99Tc,tris(2,4-pentanedionato-O,O')-, (OC-6-11)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Technetium-99Tc,tris(2,4-pentanedionato-O,O')-, (OC-6-11)- (9CI)
• (Z)-4-oxopent-2-en-2-olate,technetium-99
• technetium Tc 99m tris(2,4-pentanedionato)
• 2-penten-2-olate, 4-oxo-, (2Z)-, technetium-~99~Tc salt
• Tc-99m-(Acac)3
• Tc-99m-Tris(2,4-pentanedionato)
• Technetium tris(2,4-pentanedionate)
• 105177-98-8
• (Z)-4-oxopent-2-en-2-olate;technetium-99

• Inchi： 1S/3C5H8O2.Tc/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/p-3/b3*4-3-;/i;;;1+1
• InChI Key： IHBHFYYEMMKKFF-SLSFVHHISA-K
• SMILES： [99Tc].[O-]/C(/C)=C\C(C)=O.[O-]/C(/C)=C\C(C)=O.[O-]/C(/C)=C\C(C)=O

Computed Properties

• Exact Mass: 396.040068
• Monoisotopic Mass: 396.040068
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 90.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Boiling Point: 187.6°C at 760 mmHg
• Flash Point: 71.9°C